Cas no 2228607-37-0 (3,3-difluoro-3-(1-methylcyclohexyl)propan-1-amine)

• Product Name: 3,3-difluoro-3-(1-methylcyclohexyl)propan-1-amine
• CAS No: 2228607-37-0
• MF: C₁₀H₁₉F₂N
• MW: 191.261369943619
• CID: 6420040
• PubChem ID: 165630505
• Update Time: 2025-06-27

3,3-difluoro-3-(1-methylcyclohexyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(1-methylcyclohexyl)propan-1-amine
• 2228607-37-0
• EN300-1958453

• Inchi： 1S/C10H19F2N/c1-9(5-3-2-4-6-9)10(11,12)7-8-13/h2-8,13H2,1H3
• InChI Key： NDFKEKWBDPXROM-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1(C)CCCCC1)F

Computed Properties

• Exact Mass: 191.14855593g/mol
• Monoisotopic Mass: 191.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-3-(1-methylcyclohexyl)propan-1-amine

Introduction to 3,3-Difluoro-3-(1-Methylcyclohexyl)propan-1-amine (CAS No. 2228607-37-0)

3,3-Difluoro-3-(1-methylcyclohexyl)propan-1-amine (CAS No. 2228607-37-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and cyclohexyl moieties, which contribute to its distinct chemical and biological properties. The compound's potential applications in drug development and its role in various biological processes make it a subject of ongoing research.

The chemical structure of 3,3-difluoro-3-(1-methylcyclohexyl)propan-1-amine consists of a central propan-1-amine backbone with two fluorine atoms and a 1-methylcyclohexyl group attached to the third carbon atom. The introduction of fluorine atoms into organic molecules often enhances their metabolic stability and lipophilicity, which can improve their pharmacokinetic properties. The cyclohexyl group, on the other hand, adds steric bulk and can influence the compound's binding affinity to specific receptors or enzymes.

In recent studies, 3,3-difluoro-3-(1-methylcyclohexyl)propan-1-amine has been investigated for its potential as a lead compound in the development of novel therapeutic agents. One area of interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin and dopamine receptors, which are implicated in various neurological disorders such as depression, anxiety, and schizophrenia. The ability to fine-tune the activity of these receptors could lead to the development of more effective and targeted treatments.

Beyond its potential as a therapeutic agent, 3,3-difluoro-3-(1-methylcyclohexyl)propan-1-amine has also been studied for its use in chemical biology. The compound's unique structure makes it an excellent tool for probing the function of specific proteins and pathways in cells. For example, it has been used to investigate the role of G protein-coupled receptors (GPCRs) in cellular signaling. GPCRs are a large family of membrane proteins that play crucial roles in many physiological processes, and understanding their function can provide insights into disease mechanisms and potential drug targets.

The synthesis of 3,3-difluoro-3-(1-methylcyclohexyl)propan-1-amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the use of organometallic reagents and catalytic processes to introduce the difluoro and cyclohexyl groups onto the propan-1-amine backbone. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In terms of safety and handling, 3,3-difluoro-3-(1-methylcyclohexyl)propan-1-amine should be treated with caution due to its potential reactivity with certain chemicals and its sensitivity to moisture. Proper storage conditions, such as keeping it in a dry environment at low temperatures, are essential to maintain its stability and efficacy. Additionally, researchers working with this compound should adhere to standard laboratory safety protocols to minimize any risks associated with handling.

The future prospects for 3,3-difluoro-3-(1-methylcyclohexyl)propan-1-amine are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring new applications in both basic science and clinical settings. As our understanding of this compound continues to grow, it is likely that it will play an increasingly important role in advancing our knowledge of complex biological systems and developing innovative therapeutic strategies.